Cas no 72561-05-8 (1-[(5-Bromothien-2-yl)sulfonyl]piperazine)

1-[(5-Bromothien-2-yl)sulfonyl]piperazine structure
72561-05-8 structure
Product Name:1-[(5-Bromothien-2-yl)sulfonyl]piperazine
CAS No:72561-05-8
MF:C8H11BrN2O2S2
MW:311.219138383865
CID:566003
Update Time:2023-08-02

1-[(5-Bromothien-2-yl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • Proteinase, MyxobacterAL-1, II (9CI)
    • Endoproteinase Lys-C
    • Endoproteinase Lys-C from Lysobacter enzymogenes
    • Endoproteinase Lys-C, ExcisionGrade
    • Endoproteinase Lys-C, Lysobacter enzymogenes
    • protease from lysobacter enzymogenes
    • 1-[(5-bromothien-2-yl)sulfonyl]piperazine
    • 1-((5-Bromothiophen-2-yl)sulfonyl)piperazine
    • 1-(5-bromothiophen-2-yl)sulfonylpiperazine
    • 1-[(5-bromo-2-thienyl)sulfonyl]piperazine
    • 1-[(5-bromothiophen-2-yl)sulfonyl]piperazine
    • 5-bromo-2-(piperazinylsulfonyl)thiophene
    • 1-((5-BROMO-2-THIENYL)SULFONYL)PIPERAZINE
    • C8H11BrN2O2S2
    • MLS000773850
    • HMS2748A16
    • 4-Formyl-3-methoxy-phenoxyaceticacid
    • 8762AE
    • BBL017577
    • SBB040505
    • STK450307
    • 1-[(5-Bromothien-2-yl)sulfonyl]piperazine
    • Inchi: 1S/C8H11BrN2O2S2/c9-7-1-2-8(14-7)15(12,13)11-5-3-10-4-6-11/h1-2,10H,3-6H2
    • InChI Key: HTOPNGXLBAAAHQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(S1)S(N1CCNCC1)(=O)=O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 86

Experimental Properties

  • Color/Form: White powder
  • Solubility: Not determined

1-[(5-Bromothien-2-yl)sulfonyl]piperazine Security Information

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